Cas no 52898-08-5 (3(2H)-Isoxazolone,5-(2-aminoethyl)-, hydrobromide (1:1))

• Product Name: 3(2H)-Isoxazolone,5-(2-aminoethyl)-, hydrobromide (1:1)
• CAS No: 52898-08-5
• MF: C₅H₉BrN₂O₂
• MW: 209.041160345078
• CID: 387206
• PubChem ID: 54607518
• Update Time: 2025-04-19

3(2H)-Isoxazolone,5-(2-aminoethyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-(2-aminoethyl)-, hydrobromide (1:1)
• 5-(2-aminoethyl)-1,2-oxazol-3-one,hydrobromide
• 52898-08-5
• NSC-303793
• DTXSID70714526
• NSC303793
• 5-(2-Aminoethyl)-1,2-oxazol-3(2H)-one--hydrogen bromide (1/1)

• Inchi： 1S/C5H8N2O2.BrH/c6-2-1-4-3-5(8)7-9-4;/h3H,1-2,6H2,(H,7,8);1H
• InChI Key： PHBUMMJRLKBMKK-UHFFFAOYSA-N
• SMILES： Br.O1C(=CC(N1)=O)CCN

Computed Properties

• Exact Mass: 128.05864
• Monoisotopic Mass: 207.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• Density: 1.222
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.51
• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines